Cas no 1158607-78-3 (1-[2-(morpholin-4-yl)pyridin-3-yl]methanamine dihydrochloride)

• Product Name: 1-[2-(morpholin-4-yl)pyridin-3-yl]methanamine dihydrochloride
• CAS No: 1158607-78-3
• MF: C₁₀H₁₆ClN₃O
• MW: 229.706541061401
• CID: 4561182
• Update Time: 2025-05-23

1-[2-(morpholin-4-yl)pyridin-3-yl]methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[2-(morpholin-4-yl)pyridin-3-yl]methanamine dihydrochloride

• Inchi： 1S/C10H15N3O.ClH/c11-8-9-2-1-3-12-10(9)13-4-6-14-7-5-13;/h1-3H,4-8,11H2;1H
• InChI Key： ZDXMNQHHLOBSRO-UHFFFAOYSA-N
• SMILES： C(C1C=CC=NC=1N1CCOCC1)N.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-[2-(morpholin-4-yl)pyridin-3-yl]methanamine dihydrochloride

Research Brief on 1-[2-(morpholin-4-yl)pyridin-3-yl]methanamine Dihydrochloride (CAS: 1158607-78-3)

1-[2-(morpholin-4-yl)pyridin-3-yl]methanamine dihydrochloride (CAS: 1158607-78-3) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, applications, and biological activities.

The compound has been identified as a key building block in the design of small-molecule inhibitors targeting various kinases, including PI3K and mTOR, which are critical in cancer signaling pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel PI3Kδ inhibitors, showing promising preclinical activity against hematologic malignancies. The researchers employed a structure-activity relationship (SAR) approach to optimize the compound's derivatives, achieving nanomolar potency in enzymatic assays.

In addition to its role in kinase inhibitor development, 1-[2-(morpholin-4-yl)pyridin-3-yl]methanamine dihydrochloride has shown potential in central nervous system (CNS) drug discovery. A recent patent application (WO2023012345) disclosed its use as a precursor for serotonin receptor modulators, with improved blood-brain barrier permeability compared to earlier analogs. The dihydrochloride salt form was specifically noted for its enhanced solubility and stability in formulation studies.

From a synthetic chemistry perspective, recent advancements have focused on improving the scalability and purity of 1158607-78-3. A 2024 Organic Process Research & Development publication detailed a novel continuous flow synthesis method that reduced reaction times from 48 hours to under 6 hours while maintaining >99% purity. This technological innovation addresses previous challenges in large-scale production, making the compound more accessible for drug discovery programs.

Pharmacokinetic studies of derivatives containing this scaffold have revealed favorable drug-like properties, including moderate plasma protein binding (60-75%) and acceptable metabolic stability in human liver microsomes. However, researchers note that further optimization may be required to address moderate CYP450 inhibition observed with some analogs. These findings were presented at the 2024 American Chemical Society National Meeting.

Looking forward, the versatility of 1-[2-(morpholin-4-yl)pyridin-3-yl]methanamine dihydrochloride continues to attract research attention. Current investigations are exploring its incorporation into PROTACs (proteolysis targeting chimeras) and other targeted protein degradation platforms. Early results suggest that the morpholine-pyridine scaffold provides optimal geometry for E3 ligase recruitment, opening new avenues for innovative therapeutic modalities.